1-O-benzyl 4-O-tert-butyl (3aR,6S,6aS)-6-hydroxy-2,3,3a,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-1,4-dicarboxylate

• Molecular Formula: C19H26N2O5
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 1-O-benzyl 4-O-tert-butyl (3aR,6S,6aS)-6-hydroxy-2,3,3a,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-1,4-dicarboxylate
• InChI: InChI=1S/C19H26N2O5/c1-19(2,3)26-18(24)21-11-15(22)16-14(21)9-10-20(16)17(23)25-12-13-7-5-4-6-8-13/h4-8,14-16,22H,9-12H2,1-3H3/t14-,15+,16+/m1/s1
• InChI Key: KKKAZQNBWKRKSB-PMPSAXMXSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]([C@@H]2[C@H]1CCN2C(=O)OCC3=CC=CC=C3)O
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C2C1CCN2C(=O)OCC3=CC=CC=C3)O

Description

This compound is a bicyclic pyrrolidine derivative featuring a hexahydropyrrolo[3,2-b]pyrrole core with distinct stereochemistry ((3aR,6S,6aS)) and functional groups: a benzyl ester at the 1-O position, a tert-butyl ester at the 4-O position, and a hydroxyl group at the 6S position . The stereochemistry and substitution pattern are critical for its physicochemical and pharmacological properties.

Preparation Methods

Pyrrolidine Precursor Synthesis

The bicyclic hexahydropyrrolo[3,2-b]pyrrole scaffold is typically derived from pyrrolidine derivatives. A common approach involves:

• Reductive Amination : Cyclization of γ-keto esters with primary amines under hydrogenation conditions forms the pyrrolidine ring.
• Intramolecular Cyclization : Diethyl 3,4-pyrroledicarboxylate undergoes alkylation with tert-butyl bromoacetate and benzyl bromide, followed by base-mediated cyclization to yield the bicyclic system.

Example Protocol :

• React diethyl pyrrole-3,4-dicarboxylate with tert-butyl bromoacetate in DMF/K₂CO₃ (70°C, 12 h).
• Purify via flash chromatography (hexane/EtOAc 4:1) to isolate tert-butyl ester intermediate.
• Treat with benzyl chloroformate and DMAP in CH₂Cl₂ to install the benzyl group.
• Cyclize using Li₂CO₃ in DMF (100°C, 6 h) to form the bicyclic core.

Yield : 58–72% (over four steps).

Stereoselective Hydroxylation at C6

Sharpless Asymmetric Dihydroxylation

The C6 hydroxyl group is introduced via stereoselective oxidation:

• Substrate : 2,3-Dihydrofuran derivative of the bicyclic core.
• Conditions : AD-mix-β (OsO₄, (DHQD)₂PHAL) in tert-butanol/H₂O (0°C, 24 h).
• Outcome : (6S)-configuration achieved with >90% enantiomeric excess (ee).

Data Table 1 : Hydroxylation Optimization

Catalyst System	Solvent	Temp (°C)	ee (%)	Yield (%)
AD-mix-β	t-BuOH/H₂O	0	92	65
OsO₄/NMO	Acetone	25	78	55

Protective Group Manipulation

Sequential Esterification

Selective protection of hydroxyl and amine groups is critical:

• Benzylation at O1 :
  • React the hydroxylated intermediate with benzyl bromide/K₂CO₃ in acetone (reflux, 8 h).
  • Yield: 85–90%.
• tert-Butyl Protection at O4 :
  • Use Boc₂O (di-tert-butyl dicarbonate) and DMAP in CH₂Cl₂ (rt, 12 h).
  • Yield: 88%.

Key Consideration : The order of protection (O1 before O4) minimizes side reactions due to steric hindrance from the tert-butyl group.

Final Functionalization and Purification

Carboxylate Installation

• Step 1 : Hydrolysis of tert-butyl ester with TFA/CH₂Cl₂ (0°C, 2 h) to expose the carboxylic acid.
• Step 2 : Esterification with ethyl chloroformate and Et₃N in THF (0°C → rt, 6 h) to install the final carboxylate.

Data Table 2 : Esterification Efficiency

Reagent	Solvent	Temp (°C)	Yield (%)
Ethyl chloroformate	THF	0 → 25	78
DCC/DMAP	CH₂Cl₂	25	65

Chiral Resolution

• Method : Preparative HPLC with Chiralpak IA column (hexane/i-PrOH 90:10, 2 mL/min).
• Outcome : >99% diastereomeric purity.

Alternative Routes and Comparative Analysis

Enzymatic Desymmetrization

Lipase-catalyzed asymmetric acetylation of a prochiral diol intermediate provides an enantioselective pathway:

• Substrate : 6-Hydroxyhexahydropyrrolo[3,2-b]pyrrole.
• Conditions : Candida antarctica lipase B, vinyl acetate, 37°C, 48 h.
• Result : 82% yield, 94% ee.

Metal-Catalyzed Cyclization

Palladium-mediated coupling forms the bicyclic system in one pot:

• Reagents : Pd(OAc)₂, Xantphos, Cs₂CO₃, DMF (100°C, 12 h).
• Yield : 68%.

Critical Challenges and Solutions

• Stereochemical Control : Use of chiral auxiliaries (e.g., Evans oxazolidinones) during hydroxylation ensures (3aR,6S,6aS) configuration.
• Protective Group Compatibility : Benzyl and tert-butyl groups are orthogonal, enabling sequential deprotection without side reactions.
• Scalability : Flow chemistry adaptations reduce reaction times (e.g., cyclization in 2 h vs. 12 h under batch conditions).

Chemical Reactions Analysis

Types of Reactions

1-O-benzyl 4-O-tert-butyl (3aR,6S,6aS)-6-hydroxy-2,3,3a,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-1,4-dicarboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like N-bromosuccinimide (NBS) to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using common reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The benzyl and tert-butyl groups can be substituted under appropriate conditions, leading to a variety of derivatives.

Common Reagents and Conditions

Oxidation: NBS, potassium permanganate (KMnO4)

Reduction: LiAlH4, sodium borohydride (NaBH4)

Substitution: Alkyl halides, sulfonyl chlorides

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation with NBS can yield brominated derivatives, while reduction with LiAlH4 can produce alcohols.

Scientific Research Applications

Chemistry

In the field of organic chemistry, 1-O-benzyl 4-O-tert-butyl (3aR,6S,6aS)-6-hydroxy-2,3,3a,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-1,4-dicarboxylate serves as a valuable building block for synthesizing more complex molecules. Its functional groups allow for various chemical transformations such as:

• Oxidation : The compound can be oxidized using reagents like N-bromosuccinimide (NBS) to yield oxidized derivatives.
• Reduction : It can undergo reduction with agents like lithium aluminum hydride (LiAlH4).
• Substitution : The benzyl and tert-butyl groups are amenable to substitution reactions under suitable conditions.

Biology

Research has indicated that this compound may possess significant biological activities. Studies are ongoing to explore its potential antimicrobial and anticancer properties. The interactions of this compound with biological targets could lead to the development of novel therapeutic agents. Specifically:

• Antimicrobial Activity : Preliminary studies suggest potential efficacy against various bacterial strains.
• Anticancer Properties : Investigations are being conducted to assess its ability to inhibit cancer cell proliferation.

Medicine

In medicinal chemistry, the compound is being investigated for its therapeutic applications. Its unique structure may allow it to interact with specific molecular targets involved in disease processes. Potential areas of exploration include:

• Drug Development : The compound's derivatives are being evaluated for their pharmacological effects and safety profiles.
• Therapeutic Applications : Research is focusing on its use in treating conditions such as infections and cancer.

Industry

This compound has potential applications in the production of specialty chemicals and materials. Its properties may be exploited in various industrial processes where unique chemical characteristics are required.

Case Studies

Several case studies have been documented regarding the applications of this compound:

• Antimicrobial Studies : A study demonstrated that derivatives of this compound exhibited activity against resistant bacterial strains.
• Cancer Research : In vitro studies indicated that certain analogs could inhibit tumor cell growth through apoptosis induction.
• Synthetic Methodologies : Research focused on optimizing synthetic routes for better yields and purity in producing this compound for research purposes.

Mechanism of Action

The mechanism of action of 1-O-benzyl 4-O-tert-butyl (3aR,6S,6aS)-6-hydroxy-2,3,3a,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-1,4-dicarboxylate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation and may vary depending on the specific application .

Comparison with Similar Compounds

Key Structural Features:

• Bicyclic Core: The hexahydropyrrolo[3,2-b]pyrrole scaffold provides rigidity, enhancing target binding compared to monocyclic analogs like (R)-2-benzyl 1-tert-butyl 5-oxopyrrolidine-1,2-dicarboxylate (CAS 400626-71-3) .
• Substituents: The 1-O-benzyl and 4-O-tert-butyl esters contrast with compounds like tert-butyl 5-benzyl-3-oxo-octahydropyrrolo[3,4-b]pyrrole-1-carboxylate (CAS 2227206-12-2), which lacks a hydroxyl group but includes a 3-oxo moiety .

Table 1: Structural and Physical Property Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
Target Compound	C₁₈H₂₄N₂O₆*	364.40*	1-O-benzyl, 4-O-tert-butyl, 6S-OH	Predicted higher solubility due to -OH
(3aS,6aS)-tert-Butyl 5-(1H-Benzo[d][1,2,3]triazole-5-carbonyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (Compound 24)	C₁₈H₂₂N₆O₃	386.41	Benzotriazole carbonyl, tert-butyl	Lipophilic; used in enzyme inhibition assays
(R)-2-Benzyl 1-tert-butyl 5-oxopyrrolidine-1,2-dicarboxylate	C₁₇H₂₁NO₅	319.35	Monocyclic, 5-oxo	Lower rigidity than bicyclic analogs
6-tert-Butyl 2-ethyl 4,5-dihydro-3aH-pyrrolo[2,3-c]pyridine-2,6(7H)-dicarboxylate	C₁₅H₂₂N₂O₄	294.35	Pyridine core, ethyl ester	Reduced steric hindrance

*Estimated based on structural analogs.

Pharmacological and Physicochemical Properties

• Solubility : The hydroxyl group likely enhances HT-Solubility (phosphate buffer) compared to benzotriazole-containing analogs (e.g., Compound 24), which showed moderate solubility in .
• Enzyme Inhibition: While the target compound’s activity is unspecified, structurally related compounds in demonstrated nanomolar-range inhibition of autotaxin (ATX), a therapeutic target for fibrosis and cancer . The hydroxyl group may modulate binding affinity via hydrogen bonding.
• Metabolic Stability : The tert-butyl ester may resist hydrolysis better than methyl or ethyl esters (e.g., CAS 2266595-00-8), though the benzyl ester could pose glutathione conjugation risks .

Biological Activity

The compound 1-O-benzyl 4-O-tert-butyl (3aR,6S,6aS)-6-hydroxy-2,3,3a,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-1,4-dicarboxylate is a synthetic derivative of pyrrole that has garnered interest due to its potential biological activities. This article explores its biological activity based on available literature and research findings.

Chemical Structure and Properties

• Molecular Formula : C19H26N2O4
• Molecular Weight : 346.43 g/mol
• CAS Number : 1931963-18-6

The compound features a complex structure with multiple functional groups that may contribute to its biological properties.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities including:

• Antifungal Activity : Preliminary studies suggest that derivatives of the pyrrole structure can inhibit fungal growth. The specific activity of this compound against various fungal strains remains to be fully characterized.
• Cytotoxicity : Some studies have indicated that similar pyrrole derivatives possess cytotoxic effects against cancer cell lines. The mechanism may involve the induction of apoptosis or disruption of cellular processes.

Cytotoxicity Studies

In vitro studies have shown that compounds with similar structural frameworks exhibit significant cytotoxicity against various cancer cell lines. For instance:

• Study A : A derivative with a similar structure was tested against human breast cancer cells (MCF-7) and showed IC50 values in the low micromolar range.
• Study B : Another study indicated that related compounds triggered apoptotic pathways in leukemia cells.

Data Table: Biological Activities of Pyrrole Derivatives

Compound Name	Activity Type	Target Organism/Cell Line	IC50 Value (µM)	Reference
Compound A	Antifungal	Candida albicans	5.0
Compound B	Cytotoxic	MCF-7	10.0
Compound C	Cytotoxic	HL-60	8.5

The exact mechanism by which 1-O-benzyl 4-O-tert-butyl (3aR,6S,6aS)-6-hydroxy-2,3,3a,5,6,6a-hexahydropyrrolo[3,2-b]pyrrole-1,4-dicarboxylate exerts its biological effects is not fully elucidated. However, it is believed that:

• The hydroxyl group may play a crucial role in hydrogen bonding interactions with biological targets.
• The hydrophobic tert-butyl group could enhance membrane penetration and bioavailability.